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Get Quote

The table below summarizes the key solubility and property data available for denfivontinib. [1]

Property Value / Description Conditions |/ Notes

Molecular C25H25BrN602 -

Formula

Molecular Weight 521.41 g/mol -

Purity >98% As supplied by InvivoChem. [1]
Solubility in ~24 mg/mL (~46.0 mM) Estimated; "saturation unknown".
DMSO

Solubility in Water

Solubility in
Ethanol

Recommended
Solvent

<1 mg/mL

<1 mg/mL

40% PEG300 + 5%
Tween80 + 45% Saline

Practically insoluble.

Practically insoluble.

Sequential addition to 10% DMSO stock solution to
achieve a working concentration of > 2.5 mg/mL.

[1]
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Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving denfivontinib, as cited in the literature. [1]

Enzyme Assay (FLT3 Inhibition)

This protocol uses a time-resolved fluorescence resonance energy transfer (TR-FRET) system to determine

ICso values. [1]

e Procedure:

[e]

Combine 10 ng/mL FLT3 enzyme, a serially diluted Denfivontinib, 80 nM of ULight-poly-GT
peptide substrate, and varying concentrations of ATP (8.5 uM to 1088 pM) in kinase assay
buffer (50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 2 mM DTT, and 0.01% Tween-20).
Add the mixture to a 384-well OptiPlate in a volume of 10 pL.

Incubate at room temperature for up to one hour.

Stop the kinase reaction by adding 5 pL of 10 mM EDTA.

Add 5 pL of a 2 nM concentration of a specific Eu-labeled anti-phosphopeptide antibody, diluted
in LANCE Detection Buffer.

Incubate the assay plates at 23°C for 30 minutes.

Measure the LANCE signal using an EnVision Multilabel Reader (excitation at 320 nm,
emission at 615 nm and 665 nm).

Perform nonlinear regression analysis using software like GradPad Prism 5 to determine the
ICso.

Cell Assay (Anti-proliferative Activity & Apoptosis)

This protocol measures the effect of denfivontinib on cell viability. [1]

¢ Procedure:

o

o

[e]

Seed cells at a density of 2 x 104 cells per well.

Apply test inhibitor concentrations to the cells for 72 hours at 37°C.

For conditioned medium (CM) experiments: use CM from HS-5 cell culture, centrifuged to
remove debris, and add to the assay medium at a final concentration of 35%.

For co-culture experiments: plate 1 x 10* HS-5 monolayers with 5 x 10* AML blast cells in 24-
well plates, culture for at least 48 hours prior to inhibitor exposure.

Assess cell viability using an ATPLite assay.
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Animal Dosing Protocol

This describes the in vivo administration of denfiventinib in mouse models. [1]

¢ Models Used: MV4-11 xenograft mouse model and Molm-14 orthogonal mouse model.

e Dosage and Route: 20-30 mg/kg, administered orally (p.o.). [1]
e Formulation Example for in vivo work: [1]

[e]

o

[e]

(o]

Prepare a 25.0 mg/mL clear stock solution of denfivontinib in DMSO.

Mix 100 pL of the stock solution with 400 pL PEG300.

Add 50 pL Tween-80 to the above solution and mix evenly.

Add 450 pL normal saline to adjust the final volume to 1 mL. This produces a clear solution with
a concentration of 2.5 mg/mL for administration.

Mechanism of Action & Signaling Pathway

Denfivontinib is a novel and potent inhibitor targeting key tyrosine kinases. The diagram below illustrates

its primary targets and downstream biological effects based on current research. [1] [2] [3]

Technical Support Guidance

Given the lack of specific troubleshooting resources, here is guidance based on general principles for

handling investigational kinase inhibitors like denfivontinib:

¢ Solubility Issues: If precipitation occurs in your DMSO stock or working solutions, ensure the solvent

is fresh and anhydrous. Gently warming the tube (e.g., to 37°C) and vortexing before use can help.
For in vivo studies, strictly follow the sequential dilution protocol to maintain the drug in solution. [1]

e Variable Cell Response: Differences in anti-proliferative effects can arise from the specific cell line
and its genetic background (e.g., expression of FLT3-ITD mutations). Always include relevant positive
control cell lines (e.g., MV4-11, Molm-14) in your assays. [1]

e Combination Studies: Recent research highlights that denfivontinib's immune-modulating effects
(via AXL inhibition and NLRP3 activation) make it a strong candidate for combination with anti-PD-1
therapy like pembrolizumab. This is a key area for experimental design. [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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